Cas no 2680766-16-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid
• CAS No: 2680766-16-7
• MF: C₂₃H₁₈INO₄
• MW: 499.297798633575
• CID: 5624064
• PubChem ID: 165942981
• Update Time: 2025-06-07

2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304686
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-iodophenyl)amino)acetic acid
• 2680766-16-7
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid

• Inchi： 1S/C23H18INO4/c24-20-11-5-6-12-21(20)25(13-22(26)27)23(28)29-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-12,19H,13-14H2,(H,26,27)
• InChI Key： LDRIBTLTGUTSFI-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 499.02806g/mol
• Monoisotopic Mass: 499.02806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid

Research Brief on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid (CAS: 2680766-16-7)

In recent years, the compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid (CAS: 2680766-16-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodophenyl moiety, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the design of novel therapeutic agents and biochemical probes.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group is commonly used for temporary protection of amino acids. The presence of the 2-iodophenyl group introduces additional functionality, enabling further modifications through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. This dual functionality has been exploited in the development of peptide-based drugs and imaging agents, where site-specific labeling and conjugation are critical.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid in the synthesis of peptide-drug conjugates (PDCs). The researchers utilized the iodine atom as a handle for introducing radioactive isotopes (e.g., I-125) for targeted radiotherapy. The Fmoc group facilitated efficient peptide chain elongation, while the iodophenyl moiety allowed for precise post-synthetic modifications. This approach yielded conjugates with high purity and excellent in vivo stability, showcasing the compound's potential in oncology applications.

Another notable application was reported in a 2024 ACS Chemical Biology paper, where the compound served as a key intermediate in the development of fluorescent peptide probes. The iodophenyl group was converted to an alkynyl derivative via Sonogashira coupling, enabling click chemistry-based attachment of fluorophores. These probes were used to study protein-protein interactions in live cells, demonstrating the compound's versatility in chemical biology research.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid. A 2023 Organic Process Research & Development publication detailed an improved synthetic route with higher yields (85% vs. previous 65%) and reduced purification steps. The new protocol employs greener solvents and minimizes the use of hazardous reagents, aligning with the pharmaceutical industry's push toward sustainable chemistry practices.

Looking ahead, researchers anticipate expanded applications of this compound in areas such as targeted drug delivery, where its dual functionality could enable the development of "smart" conjugates that combine therapeutic and diagnostic capabilities (theranostics). Additionally, its potential in PROTAC (proteolysis targeting chimera) technology is being explored, as the iodophenyl group could serve as an attachment point for E3 ligase ligands.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-iodophenyl)amino)acetic acid (CAS: 2680766-16-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique combination of protective group chemistry and modifiable aromatic functionality continues to inspire innovative applications across multiple therapeutic areas. As synthetic methodologies advance and new biological targets emerge, this compound is likely to maintain its importance in the development of next-generation biopharmaceuticals.